molecular formula C9H14O2 B8785066 4-Methoxybicyclo[2.2.2]octan-2-one CAS No. 4893-16-7

4-Methoxybicyclo[2.2.2]octan-2-one

Cat. No.: B8785066
CAS No.: 4893-16-7
M. Wt: 154.21 g/mol
InChI Key: VTSMKORLCJUQOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxybicyclo[2.2.2]octan-2-one is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

4893-16-7

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

4-methoxybicyclo[2.2.2]octan-2-one

InChI

InChI=1S/C9H14O2/c1-11-9-4-2-7(3-5-9)8(10)6-9/h7H,2-6H2,1H3

InChI Key

VTSMKORLCJUQOV-UHFFFAOYSA-N

Canonical SMILES

COC12CCC(CC1)C(=O)C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 13.2 g. of p-toluenesulfonic acid and 0.9 g. of hydroquinone in 540 ml. of benzene was heated at reflux under a Dean Stark trap until no more water was evolved. A solution of 90.6 g. of 1-Acetyl-4-methoxy-3-cyclohexene in 750 ml. of benzene was then added to the refluxing soltuion over 6 hrs. Following an additional hr's heating the mixture was cooled and treated with 16 ml. of 4.64N methanolic sodium methoxide. The mixture was washed twice with water and the solvent evaporated in vacuum. The residual oil was distilled at 0.45 mm to afford 64.2 g. of bicyclic ketone 4-Methoxybicyclo[2,2,2].octan-2-one, bp 77°-82°.
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Synthesis routes and methods II

Procedure details

A mixture of 13.2 g. of p-toluenesulfonic acid and 0.9 g. of hydroquinone in 540 ml. of benzene was heated at reflux under a Dean Stark trap until no more water was evolved. A solution of 90.6 g. of 1-Acetyl-4-methoxy-3-cyclohexene in 750 ml. of benzene was then added to the refluxing solution over 6 hrs. Following an additional hr's heating the mixture was cooled and treated with 16 ml. of 4.64 N methanolic sodium methoxide. The mixture was washed twice with water and the solvent evaporated in vacuum. The residual oil was distilled at 0.45 mm to afford 64.2 g. of bicyclic ketone 4-Methoxybicyclo[2,2,2]-octan-2-one, bp 77°-82°.
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bicyclic ketone 4-Methoxybicyclo[2,2,2]-octan-2-one
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